Cas no 3558-18-7 (2-Acetamido-5-nitrobenzoic acid)

2-Acetamido-5-nitrobenzoic acid is a nitro-substituted benzoic acid derivative featuring an acetamido functional group at the ortho position relative to the carboxylic acid. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its nitro and carboxyl groups offer versatile reactivity for further functionalization, such as reduction or coupling reactions. The acetamido moiety enhances stability and influences electronic properties, making it valuable for designing specialized molecules. The compound’s crystalline nature facilitates purification and handling. It is commonly employed in research settings for developing bioactive compounds or as a building block in heterocyclic chemistry.
2-Acetamido-5-nitrobenzoic acid structure
3558-18-7 structure
Product Name:2-Acetamido-5-nitrobenzoic acid
CAS No:3558-18-7
MF:C9H8N2O5
MW:224.17022228241
MDL:MFCD00204175
CID:318953
PubChem ID:276881
Update Time:2025-10-29

2-Acetamido-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Acetamido-5-nitrobenzoic acid
    • 2-(ACETYLAMINO)-5-NITROBENZOIC ACID
    • Benzoic acid,2-(acetylamino)-5-nitro-
    • 2-(3-BROMOPHENYL)-4-(CHLOROMETHYL)-5-METHYLOXAZOLE
    • 2-acetamide-5-nitrobenzoic acid
    • 2-Acetylamino-5-nitro-benzoesaeure
    • 2-Acetylamino-5-nitro-benzoic acid
    • 5-Nitro-2-acetamino-benzoesaeure
    • 5-nitro-N-acetylanthranilic acid
    • N-Acetyl-5-nitro-anthranilsaeure
    • Oprea1_820865
    • 2-(acetylamino)-5-nitrobenzoic acid, AldrichCPR
    • 3558-18-7
    • CS-0332632
    • 2-acetamido-5-nitrobenzoicacid
    • AKOS002434796
    • NSC-125367
    • NSC 125367
    • FT-0608718
    • MFCD00204175
    • SCHEMBL3279807
    • 3-(ACETYLAMINO)-3-(4-NITROPHENYL)PROPANOICACID
    • E87901
    • Maybridge1_000127
    • A822886
    • MixCom1_000237
    • NSC125367
    • F1967-0947
    • EN300-998361
    • DTXSID60298683
    • DB-069230
    • MDL： MFCD00204175
    • Inchi： 1S/C9H8N2O5/c1-5(12)10-8-3-2-6(11(15)16)4-7(8)9(13)14/h2-4H,1H3,(H,10,12)(H,13,14)
    • InChI Key： QKTQWLSLKHKTST-UHFFFAOYSA-N
    • SMILES： OC(C1C=C(C=CC=1NC(C)=O)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 224.04300
  • Monoisotopic Mass: 224.043321
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: nothing

Experimental Properties

  • Density: 1.526
  • Melting Point: 215 °C
  • Boiling Point: 501.7°Cat760mmHg
  • Flash Point: 257.2°C
  • Refractive Index: 1.656
  • PSA: 112.22000
  • LogP: 1.84760

2-Acetamido-5-nitrobenzoic acid Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Acetamido-5-nitrobenzoic acid Pricemore >>

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